potassium [3-(2-chlorophenoxy)-2-hydroxypropyl]ethylsulfamate

• IUPAC Name: potassium;N-[3-(2-chlorophenoxy)-2-hydroxypropyl]-N-ethylsulfamate
• InChI: InChI=1S/C11H16ClNO5S.K/c1-2-13(19(15,16)17)7-9(14)8-18-11-6-4-3-5-10(11)12;/h3-6,9,14H,2,7-8H2,1H3,(H,15,16,17);/q;+1/p-1
• InChI Key: KRDXYYFVMHEUNC-UHFFFAOYSA-M
• Canonical SMILES: CCN(CC(COC1=CC=CC=C1Cl)O)S(=O)(=O)[O-].[K+]
• Molecular Formula: C11H15ClKNO5S
• Molecular Weight: 347.86 g/mol

Description

CPE-SO3K is a water-soluble compound that is synthesized from 2-chlorophenol, epichlorohydrin, and potassium sulfite. It has been used as a sulfonating agent and a catalyst in various chemical reactions. Due to its unique properties, CPE-SO3K has been widely used in scientific research.

Mechanism of Action

CPE-SO3K acts as a strong acid in aqueous solution due to the presence of the sulfonic acid group. It can protonate and deprotonate various functional groups, such as alcohols, amines, and carboxylic acids. The mechanism of action of CPE-SO3K in various chemical reactions is based on its ability to activate the electrophilic center of the substrate and stabilize the intermediate.
Biochemical and physiological effects:
CPE-SO3K has been shown to have various biochemical and physiological effects. It has been reported to inhibit the activity of carbonic anhydrase, an enzyme that plays a key role in the regulation of acid-base balance in the body. It has also been shown to have antitumor activity by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

CPE-SO3K has several advantages for lab experiments. It is water-soluble and can be easily handled and stored. It is also stable under various reaction conditions and can be used as a mild and selective sulfonating agent. However, CPE-SO3K has some limitations, such as its low solubility in organic solvents and its potential toxicity to living organisms.

Future Directions

There are several potential future directions for the use of CPE-SO3K in scientific research. One direction is the development of new sulfonated polymers and materials for various applications, such as proton exchange membranes and fuel cells. Another direction is the investigation of the antitumor activity of CPE-SO3K and its potential use as a chemotherapeutic agent. Furthermore, the mechanism of action of CPE-SO3K in various chemical reactions can be further elucidated using advanced spectroscopic and computational techniques.

Synthesis Methods

The synthesis of CPE-SO3K involves the reaction of 2-chlorophenol with epichlorohydrin, followed by the addition of potassium sulfite. The reaction mixture is then heated and stirred for several hours until the desired product is obtained. The purity of CPE-SO3K can be improved by recrystallization from water or ethanol.

Scientific Research Applications

CPE-SO3K has been used in various scientific research fields, including organic synthesis, polymer chemistry, and biochemistry. It has been used as a sulfonating agent in the synthesis of sulfonated polymers, such as sulfonated polystyrene and sulfonated poly(ether sulfone). It has also been used as a catalyst in the synthesis of cyclic carbonates from epoxides and carbon dioxide.